Cas no 511522-44-4 (4-(1-amino-2,2,2-trifluoroethyl)-2-methoxyphenol)

4-(1-amino-2,2,2-trifluoroethyl)-2-methoxyphenol structure
511522-44-4 structure
Product Name:4-(1-amino-2,2,2-trifluoroethyl)-2-methoxyphenol
CAS No:511522-44-4
MF:C9H10F3NO2
MW:221.176413059235
MDL:MFCD18703459
CID:4012685
PubChem ID:77128126
Update Time:2023-11-27

4-(1-amino-2,2,2-trifluoroethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1-amino-2,2,2-trifluoroethyl)-2-methoxy-
    • 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-METHOXYPHENOL
    • EN300-1931863
    • alpha-(Trifluoromethyl)-3-methoxy-4-hydroxybenzenemethanamine
    • 511522-44-4
    • 4-(1-amino-2,2,2-trifluoroethyl)-2-methoxyphenol
    • MDL: MFCD18703459
    • Inchi: 1S/C9H10F3NO2/c1-15-7-4-5(2-3-6(7)14)8(13)9(10,11)12/h2-4,8,14H,13H2,1H3
    • InChI Key: CZOFZBZMAKCVKN-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C(N)C(F)(F)F)C=C1OC

Computed Properties

  • Exact Mass: 221.06636305g/mol
  • Monoisotopic Mass: 221.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.5Ų

4-(1-amino-2,2,2-trifluoroethyl)-2-methoxyphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1931863-0.05g
4-(1-amino-2,2,2-trifluoroethyl)-2-methoxyphenol
511522-44-4
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$1080.0 2023-09-17
Enamine
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$1183.0 2023-09-17
Enamine
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$1234.0 2023-09-17
Enamine
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Enamine
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Enamine
EN300-1931863-5.0g
4-(1-amino-2,2,2-trifluoroethyl)-2-methoxyphenol
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Enamine
EN300-1931863-10.0g
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Enamine
EN300-1931863-1g
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Enamine
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